Cas no 140706-70-3 (6-Heptenoic acid, 3-oxo-4-(2-propenyl)-, methyl ester)

• Product name: 6-Heptenoic acid, 3-oxo-4-(2-propenyl)-, methyl ester
• CAS No: 140706-70-3
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1296561

6-Heptenoic acid, 3-oxo-4-(2-propenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 3-oxo-4-(2-propenyl)-, methyl ester
• 6-Heptenoic acid, 3-oxo-4-(2-propen-1-yl)-, methyl ester

• Inchi： 1S/C11H16O3/c1-4-6-9(7-5-2)10(12)8-11(13)14-3/h4-5,9H,1-2,6-8H2,3H3
• InChI Key： YBIVBWGJZQVUED-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)C(CC=C)CC=C

Computed Properties

• Exact Mass: 196.10998

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 270.6±25.0 °C(Predicted)
• PSA: 43.37
• pka: 10.38±0.46(Predicted)